Cas no 1935891-78-3 (4-Bromo-7-fluorobenzo[b]thiophene-3-carbonitrile)

• Product Name: 4-Bromo-7-fluorobenzo[b]thiophene-3-carbonitrile
• CAS No: 1935891-78-3
• MF: C₉H₃BrFNS
• MW: 256.09422326088
• CID: 5141150
• PubChem ID: 130961014
• Update Time: 2024-11-05

4-Bromo-7-fluorobenzo[b]thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-carbonitrile, 4-bromo-7-fluoro-
• 4-Bromo-7-fluorobenzo[b]thiophene-3-carbonitrile
• 1935891-78-3
• 4-BROMO-3-CYANO-7-FLUOROBENZOTHIOPHENE
• F75248
• 4-bromo-7-fluoro-1-benzothiophene-3-carbonitrile

• Inchi： 1S/C9H3BrFNS/c10-6-1-2-7(11)9-8(6)5(3-12)4-13-9/h1-2,4H
• InChI Key： ZCRHZEKZXMIRHA-UHFFFAOYSA-N
• SMILES： C12=C(F)C=CC(Br)=C1C(C#N)=CS2

Computed Properties

• Exact Mass: 254.91536g/mol
• Monoisotopic Mass: 254.91536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52Ų